2-[(3-Benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(4-methylbenzyl)acetamide
2-[(3-Benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(4-methylbenzyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
385378-53-0
VCID:
VC0394867
InChI:
InChI=1S/C25H23N3O2S/c1-18-11-13-19(14-12-18)15-26-23(29)17-31-25-27-22-10-6-5-9-21(22)24(30)28(25)16-20-7-3-2-4-8-20/h2-14H,15-17H2,1H3,(H,26,29)
SMILES:
CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC4=CC=CC=C4
Molecular Formula:
C25H23N3O2S
Molecular Weight:
429.5g/mol
2-[(3-Benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(4-methylbenzyl)acetamide
CAS No.: 385378-53-0
Main Products
VCID: VC0394867
Molecular Formula: C25H23N3O2S
Molecular Weight: 429.5g/mol
![2-[(3-Benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(4-methylbenzyl)acetamide - 385378-53-0](/images/no_structure.jpg)
| CAS No. | 385378-53-0 |
|---|---|
| Product Name | 2-[(3-Benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(4-methylbenzyl)acetamide |
| Molecular Formula | C25H23N3O2S |
| Molecular Weight | 429.5g/mol |
| IUPAC Name | 2-(3-benzyl-4-oxoquinazolin-2-yl)sulfanyl-N-[(4-methylphenyl)methyl]acetamide |
| Standard InChI | InChI=1S/C25H23N3O2S/c1-18-11-13-19(14-12-18)15-26-23(29)17-31-25-27-22-10-6-5-9-21(22)24(30)28(25)16-20-7-3-2-4-8-20/h2-14H,15-17H2,1H3,(H,26,29) |
| Standard InChIKey | MTFDRZWKPDUJGU-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC4=CC=CC=C4 |
| Canonical SMILES | CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC4=CC=CC=C4 |
| PubChem Compound | 1043580 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume